3-(2-Amino-thiazol-4-yl)-propionic acid hydrobromide
Overview
Description
Scientific Research Applications
3-ATPAH is a useful compound in scientific research due to its ability to interact with other molecules in a variety of ways. It has been used in a variety of biochemical and physiological experiments, such as the study of enzyme activity, protein folding, and the effects of drugs on cells. Additionally, 3-ATPAH has been used in the development of novel drugs and therapeutic agents.
Mechanism of Action
The mechanism of action of 3-ATPAH is not well understood. It is believed that the compound binds to certain proteins in the cell and alters their function. This altered function can lead to a variety of effects, depending on the type of protein and the nature of the interaction.
Biochemical and Physiological Effects
3-ATPAH has been studied for its biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as proteases and phosphatases, and to affect the folding of proteins. Additionally, 3-ATPAH has been found to have effects on cell growth and differentiation, and it has been used in the development of novel drugs and therapeutic agents.
Advantages and Limitations for Lab Experiments
3-ATPAH is a useful compound for laboratory experiments due to its ability to interact with other molecules in a variety of ways. The compound is relatively inexpensive and easy to obtain, and it has a wide range of applications. Additionally, the synthesis of 3-ATPAH is a simple and efficient process. However, the compound is not always stable and can degrade over time, so it is important to use the compound immediately after synthesis.
Future Directions
The potential future directions for 3-ATPAH are numerous. The compound could be used in the development of novel drugs and therapeutic agents, and it could be used to study the effects of drugs on cells. Additionally, 3-ATPAH could be used to study the effects of environmental pollutants on cells, and it could be used to study the effects of mutations on proteins. Finally, 3-ATPAH could be used to study the effects of drugs on the brain and other organs.
properties
IUPAC Name |
3-(2-amino-1,3-thiazol-4-yl)propanoic acid;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2S.BrH/c7-6-8-4(3-11-6)1-2-5(9)10;/h3H,1-2H2,(H2,7,8)(H,9,10);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEONMDQZNCQLMO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)N)CCC(=O)O.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9BrN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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